Cas no 154629-67-1 (methyl 4-ethynyl-1-benzothiophene-2-carboxylate)

• Product Name: methyl 4-ethynyl-1-benzothiophene-2-carboxylate
• CAS No: 154629-67-1
• MF: C₁₂H₈O₂S
• MW: 216.255722045898
• CID: 1329212
• Update Time: 2024-08-18

methyl 4-ethynyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-ethynyl-1-benzothiophene-2-carboxylate
• Methyl-4-ethinyl-1-benzothiophen-2-carboxylat
• LogP
• Methyl-4-ethinyl-1-benzothiophen-2-carboxylat; LogP
• Benzo[b]thiophene-2-carboxylic acid, 4-ethynyl-, methyl ester
• Methyl 4-ethynylbenzo[b]thiophene-2-carboxylate

• Inchi： 1S/C12H8O2S/c1-3-8-5-4-6-10-9(8)7-11(15-10)12(13)14-2/h1,4-7H,2H3
• InChI Key： NKGNIUGRYFZDIL-UHFFFAOYSA-N
• SMILES： C12=CC=CC(C#C)=C1C=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 216.02454

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 347.0±22.0 °C(Predicted)
• PSA: 26.3